Cas no 380482-30-4 (2,9-Dimethyl-5-picrylamino-1,10-phenanthroline)

• Product Name: 2,9-Dimethyl-5-picrylamino-1,10-phenanthroline
• CAS No: 380482-30-4
• MF: C₂₀H₁₄N₆O₆
• MW: 434.361763477325
• MDL: MFCD03453278
• CID: 922909
• PubChem ID: 87569005
• Update Time: 2025-06-30

2,9-Dimethyl-5-picrylamino-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 2,9-Dimethyl-5-picrylamino-1,10-phenanthroline
• 2 9-DIMETHYL-5-PICRYLAMINO-O-PHEN-
• 2,9-dimethyl-N-(2,4,6-trinitrophenyl)-1,10-phenanthrolin-5-amine
• 2,5-OXAZOLIDINEDIONE
• 2,9-Dimethyl-5-(2,4,6-trinitroanilino)-1,10-phenanthroline
• 2,9-Dimethyl-5-picrylamino-o-phenanthroline
• D2583
• SCHEMBL1088606
• MFCD03453278
• AKOS015842573
• DTXSID40407998
• 380482-30-4
• CS-0451889
• D90086

• MDL： MFCD03453278
• Inchi： 1S/C20H14N6O6/c1-10-3-5-12-7-15(14-6-4-11(2)22-19(14)18(12)21-10)23-20-16(25(29)30)8-13(24(27)28)9-17(20)26(31)32/h3-9,23H,1-2H3
• InChI Key： YMWCRDXLDDCILP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1NC1=CC2=CC=C(C)N=C2C2C1=CC=C(C)N=2)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 434.09700
• Monoisotopic Mass: 434.09748219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 175
• Surface Charge: 0
• Tautomer Count: 13

Experimental Properties

• PSA: 175.27000
• LogP: 6.51060

2,9-Dimethyl-5-picrylamino-1,10-phenanthroline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：1325
• WGK Germany：3
• HazardClass：4.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines

Additional information on 2,9-Dimethyl-5-picrylamino-1,10-phenanthroline

Introduction to 2,9-Dimethyl-5-picrylamino-1,10-phenanthroline (CAS No. 380482-30-4)

2,9-Dimethyl-5-picrylamino-1,10-phenanthroline, identified by the Chemical Abstracts Service Number (CAS No.) 380482-30-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a phenanthroline core substituted with methyl and picrylamino groups, exhibits remarkable structural and functional properties that make it a valuable candidate for various applications, particularly in coordination chemistry and bioimaging.

The molecular structure of 2,9-Dimethyl-5-picrylamino-1,10-phenanthroline consists of a phenanthroline backbone, which is a fused bicyclic aromatic system composed of two benzene rings. This core structure is further functionalized by the introduction of two methyl groups at the 2 and 9 positions, enhancing its steric hindrance and electronic properties. Additionally, the presence of a picrylamino group at the 5 position introduces strong electron-withdrawing effects, which significantly influence the compound's spectroscopic and coordination behaviors.

One of the most compelling aspects of 2,9-Dimethyl-5-picrylamino-1,10-phenanthroline is its ability to act as a versatile ligand in coordination chemistry. The nitrogen atoms in the phenanthroline ring and the amino group in the picrylamino moiety serve as potential coordination sites for metal ions. This property has been exploited in various research applications, including the development of metallocomplexes with potential catalytic and photophysical properties. For instance, complexes formed with transition metals such as ruthenium and platinum have shown promise in photodynamic therapy and catalytic transformations.

Recent advancements in bioimaging have highlighted the utility of 2,9-Dimethyl-5-picrylamino-1,10-phenanthroline as a fluorescent probe. The compound's extended π-conjugation system and electron-rich nature allow it to emit strong fluorescence upon excitation with specific wavelengths of light. This characteristic has been leveraged in cellular imaging studies to track biological processes and interactions in real-time. Moreover, its picrylamino group provides additional stability to the probe, ensuring prolonged fluorescence lifetimes and improved signal-to-noise ratios.

The pharmaceutical potential of 2,9-Dimethyl-5-picrylamino-1,10-phenanthroline has also been explored in drug discovery initiatives. The compound's ability to form stable complexes with biologically relevant metal ions suggests its utility in developing metallodrugs targeting metal-dependent diseases such as cancer and neurodegenerative disorders. Additionally, its structural motifs have inspired the design of novel antimicrobial agents by serving as scaffolds for further chemical modifications.

In conclusion,2,9-Dimethyl-5-picrylamino-1,10-phenanthroline (CAS No. 380482-30-4) represents a fascinating compound with diverse applications spanning from coordination chemistry to bioimaging and drug development. Its unique structural features and functional properties continue to drive innovation in chemical biology and pharmaceutical research. As our understanding of its mechanisms and applications evolves,this compound is poised to play an increasingly significant role in advancing scientific knowledge and therapeutic interventions.